Cas no 868154-23-8 (methyl 2-(1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzoate)

• Product Name: methyl 2-(1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzoate
• CAS No: 868154-23-8
• MF: C₁₈H₁₅NO₅
• MW: 325.315405130386
• CID: 6024612
• PubChem ID: 4911542
• Update Time: 2025-06-08

methyl 2-(1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzoate
• methyl 2-[(1-oxo-3,4-dihydroisochromene-3-carbonyl)amino]benzoate
• Benzoic acid, 2-[[(3,4-dihydro-1-oxo-1H-2-benzopyran-3-yl)carbonyl]amino]-, methyl ester
• methyl 2-(1-oxoisochroman-3-carboxamido)benzoate
• methyl 2-(1-oxoisochromane-3-carboxamido)benzoate
• Z51811628
• AKOS016142576
• 868154-23-8
• AKOS002202696
• F1736-0788

• Inchi： 1S/C18H15NO5/c1-23-17(21)13-8-4-5-9-14(13)19-16(20)15-10-11-6-2-3-7-12(11)18(22)24-15/h2-9,15H,10H2,1H3,(H,19,20)
• InChI Key： YNPJCFXUDQQARI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(C1OC(=O)C2=CC=CC=C2C1)=O

Computed Properties

• Exact Mass: 325.09502258g/mol
• Monoisotopic Mass: 325.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 616.8±55.0 °C(Predicted)
• pka: 12.54±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 2-(1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzoate

Introduction to Methyl 2-(1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzoate (CAS No. 868154-23-8)

Methyl 2-(1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzoate, with the chemical identifier CAS No. 868154-23-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The presence of multiple functional groups, including an amide and a benzoyl moiety, makes it a versatile scaffold for further chemical modifications and biological investigations.

The structure of methyl 2-(1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzoate features a benzopyran core, which is a common motif in natural products and pharmacologically active compounds. The benzopyran ring system is known for its ability to interact with various biological targets, making it a valuable component in drug design. Specifically, the 1-oxo group and the amido functionality contribute to the compound's reactivity and potential biological effects.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The benzopyran scaffold has been extensively studied for its role in modulating various biological pathways. For instance, derivatives of benzopyran have shown promise in the treatment of neurological disorders, inflammation, and cancer. The amide group in methyl 2-(1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzoate suggests potential interactions with proteases and other enzymes, which are critical targets in drug discovery.

One of the key aspects of this compound is its potential as a precursor for more complex molecules. The benzoyl moiety can be further modified through various chemical reactions, such as hydrolysis or coupling reactions, to introduce additional functional groups or alter the pharmacological profile. This flexibility makes methyl 2-(1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzoate a valuable asset in synthetic chemistry and drug development.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds with unique structural features often exhibit novel biological activities and can overcome issues related to drug resistance. The benzopyran core in methyl 2-(1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzoate provides a rich framework for such structural diversity. Researchers have been exploring ways to optimize this scaffold to enhance its binding affinity and selectivity for target proteins.

The amido group in this compound also plays a crucial role in its potential biological activity. Amides are known to interact with various biological targets, including receptors and enzymes. The specific positioning of the amido group on the benzopyran ring suggests that it may influence the compound's interaction with biological systems. Further studies are needed to elucidate the precise mechanisms by which this compound exerts its effects.

In conclusion, methyl 2-(1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzoate represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive molecule for drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new therapies.